
Solubility of aluminium chloride hexahydrate in
ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481 Get Quote

An In-depth Technical Guide to the Solubility of Aluminium Chloride Hexahydrate in Ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of aluminum chloride

hexahydrate (AlCl₃·6H₂O) in ethanol. The information is intended for researchers, scientists,

and professionals in drug development who utilize this compound in their work. This document

presents available quantitative data, a comprehensive experimental protocol for solubility

determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data
The solubility of aluminum chloride hexahydrate in ethanol is a critical parameter for various

applications, including the formulation of topical antiperspirants and as a catalyst in organic

synthesis. While extensive temperature-dependent data is not readily available in the public

domain, the following table summarizes the existing quantitative and qualitative information.
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Parameter Value Notes

Solubility in Ethanol 1 g in 4 mL[1][2]

This corresponds to

approximately 25 g per 100 mL

or about 20% w/v.

Solubility Limit
~20% in anhydrous alcohol[3]

[4]

This figure is cited as a general

limit.

General Description Soluble in alcohol[1]

Note: The solubility of aluminum chloride is significantly influenced by the presence of water.

The solubility is expected to increase with the addition of water to the ethanol.[4] It is also

important to note that the dissolution of aluminum chloride hexahydrate in ethanol can be an

exothermic process.

Experimental Protocol for Solubility Determination
To obtain precise solubility data for aluminum chloride hexahydrate in ethanol at various

temperatures, the following experimental protocol, based on the equilibrium concentration or

"shake-flask" method, is recommended.

Materials and Equipment
Aluminum Chloride Hexahydrate (AlCl₃·6H₂O), analytical grade

Anhydrous Ethanol (e.g., ≥99.5%)

Temperature-controlled orbital shaker or water bath

Calibrated thermometer

Hermetically sealed glass vials or flasks

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

Volumetric flasks and pipettes
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Apparatus for quantitative analysis of aluminum or chloride ions (e.g., ICP-OES, titration

equipment)

Procedure
Preparation of Supersaturated Solutions:

Add an excess amount of aluminum chloride hexahydrate to a series of sealed glass vials

containing a known volume or mass of anhydrous ethanol. The presence of undissolved

solid is essential to ensure saturation.

Equilibration:

Place the vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25°C, 30°C, 35°C, 40°C).

Agitate the samples for a sufficient period to reach equilibrium. A preliminary study should

be conducted to determine the time to reach equilibrium, which is typically 24 to 72 hours.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the vials to stand undisturbed at the experimental

temperature for a minimum of 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) syringe.

Immediately filter the solution through a syringe filter into a pre-weighed, sealed container

to remove any undissolved particles. The filtration step should be performed quickly to

minimize any temperature change.

Sample Analysis:

Determine the concentration of aluminum chloride hexahydrate in the filtered solution. This

can be achieved through various analytical techniques:

Gravimetric Analysis: Evaporate the solvent from a known mass of the solution and

weigh the remaining solid residue.
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Titration: Determine the chloride content by titration, for example, using the Volhard

method.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): Analyze the

concentration of aluminum in the solution.

Data Calculation and Reporting:

Calculate the solubility in grams of solute per 100 g of solvent ( g/100g ) or grams of solute

per 100 mL of solvent (g/100mL).

Repeat the experiment at different temperatures to establish the temperature-dependent

solubility profile.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of aluminum chloride hexahydrate in ethanol.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8786481?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sial/06231
https://www.sigmaaldrich.com/JP/ja/product/sial/06231
https://www.pharmacytimes.com/view/2006-09-5889
https://www.delasco.com/products/aluminum-chloride-20-in-ethanol
https://www.researchgate.net/post/I_am_trying_to_dissolve_AlCl3_in_ethanol_for_total_flavonoids_quantification_test_but_it_is_impossible_to_dissolve
https://www.benchchem.com/product/b8786481#solubility-of-aluminium-chloride-hexahydrate-in-ethanol
https://www.benchchem.com/product/b8786481#solubility-of-aluminium-chloride-hexahydrate-in-ethanol
https://www.benchchem.com/product/b8786481#solubility-of-aluminium-chloride-hexahydrate-in-ethanol
https://www.benchchem.com/product/b8786481#solubility-of-aluminium-chloride-hexahydrate-in-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8786481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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